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Compound of Interest

Compound Name: Hexaminolevulinate Hydrochloride

Cat. No.: B1673147

Essential Safety and Handling Guide for
Hexaminolevulinate Hydrochloride

This guide provides crucial safety and logistical information for laboratory, research, and drug
development professionals handling Hexaminolevulinate Hydrochloride. Adherence to these
procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Hexaminolevulinate Hydrochloride is classified as an irritant and may cause skin, eye, and
respiratory irritation.[1][2] It may also cause an allergic skin reaction.[1] While it is not
considered hazardous under the OSHA Hazard Communication Standard, proper handling and
the use of personal protective equipment are essential to minimize exposure and potential
sensitization.[3][4]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Hexaminolevulinate
Hydrochloride to prevent direct contact.
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PPE Category

Item

Specification

Hand Protection

Gloves

Chemotherapy-rated, powder-
free, disposable gloves should
be worn.[5][6] It is
recommended to wear two
pairs.[5][7]

Eye Protection

Safety Goggles

Safety goggles with side
shields are required to protect

against splashes.[8]

Body Protection

Laboratory Coat/Gown

A disposable, long-sleeved
gown that is resistant to
permeability by hazardous

drugs should be worn.[5][7]

Respiratory Protection

Respirator

An N95 respirator should be
worn when handling the
powder form to avoid
inhalation.[5][6]

Foot Protection

Shoe Covers

Two pairs of shoe covers are
recommended when
compounding hazardous
drugs.[5]

Hazard Summary and Safety Precautions

A summary of the hazards associated with Hexaminolevulinate Hydrochloride is provided

below, along with corresponding safety measures.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.pharmacytimes.com/view/usp-chapter-800-personal-protective-equipment
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.pharmacytimes.com/view/usp-chapter-800-personal-protective-equipment
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://file.medchemexpress.com/batch_PDF/HY-N0305/5-Aminolevulinic-acid-hydrochloride-SDS-MedChemExpress.pdf
https://www.pharmacytimes.com/view/usp-chapter-800-personal-protective-equipment
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://www.pharmacytimes.com/view/usp-chapter-800-personal-protective-equipment
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.pharmacytimes.com/view/usp-chapter-800-personal-protective-equipment
https://www.benchchem.com/product/b1673147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Hazard GHS Classification Precautionary Statements

Skin Irritation Skin Irritation 2 H315: Causes skin irritation.[1]

H319: Causes serious eye

Eye Irritation Eye Irritation 2A S
irritation.[1]
) o o ) H317: May cause an allergic
Skin Sensitization Sensitization - Skin 1 ] )
skin reaction.[1]
Specific target organ toxicity H335: May cause respiratory

Respiratory Irritation _ S
(single exposure) 3 irritation.[1]

First Aid Measures:

» Eye Contact: Immediately flush eyes with water for at least 15 minutes. Seek medical
attention if irritation develops.[3]

o Skin Contact: Wash the affected area with soap and water.[3] Remove contaminated
clothing.[3]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[2]

 Ingestion: Harmful if swallowed.[2] Rinse mouth with water and consult a physician.[2]

Experimental Protocol: Reconstitution of
Hexaminolevulinate Hydrochloride

The following protocol outlines the steps for the reconstitution of Hexaminolevulinate
Hydrochloride powder for intravesical solution. This procedure should be performed under

aseptic conditions.

o Preparation: Ensure all necessary materials are sterile, including a 50 mL syringe with a Luer
Lock tip, the vial of Hexaminolevulinate Hydrochloride powder (100 mg), and the vial of
DILUENT (50 mL).[4]
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e Don PPE: Wear appropriate personal protective equipment, including gloves, a lab coat, and
safety goggles.[4][9]

e Diluent Transfer: Withdraw the 50 mL of DILUENT into the syringe.[9]

e Reconstitution: Inject approximately 10 mL of the DILUENT into the Hexaminolevulinate
Hydrochloride powder vial. Gently swirl the vial until the powder is completely dissolved.[9]

¢ Final Solution Transfer: Withdraw the entire reconstituted solution back into the 50 mL
syringe.[9] The final concentration will be 2 mg/mL.[4]

e Storage: If not used immediately, the reconstituted solution can be stored for up to 2 hours
under refrigeration at 2-8°C (36-46°F).[4]

Procedural Diagrams

The following diagrams illustrate key operational workflows for handling Hexaminolevulinate
Hydrochloride.

Doffing PPE
Gown & Inner Gloves Goggles )—b( Respirator
Donning PPE

Shoe Covers (2 pairs) ( Gown H Outer Gloves )—»( Respirator (N95) Goggles

Click to download full resolution via product page

Caption: Workflow for donning and doffing Personal Protective Equipment (PPE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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